Cas no 934610-55-6 (Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-)
934610-55-6 structure
Product Name:Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-
CAS No:934610-55-6
MF:C15H8ClN3O2
MW:297.695921897888
CID:835081
PubChem ID:16678785
Update Time:2025-04-19
Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-
- 4-(6-Chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)benzoic acid
- SCHEMBL12670701
- 934610-55-6
- Benzoic acid,4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)-
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- Inchi: 1S/C15H8ClN3O2/c16-13-6-5-12-10(7-17)8-19(14(12)18-13)11-3-1-9(2-4-11)15(20)21/h1-6,8H,(H,20,21)
- InChI Key: UWFPXDDGJZSEPP-UHFFFAOYSA-N
- SMILES: ClC1=CC=C2C(C#N)=CN(C3C=CC(C(=O)O)=CC=3)C2=N1
Computed Properties
- Exact Mass: 297.0305042g/mol
- Monoisotopic Mass: 297.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 78.9Ų
Benzoic acid, 4-(6-chloro-3-cyano-1H-pyrrolo[2,3-b]pyridin-1-yl)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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